Cas no 62177-30-4 (4-Isothiazolecarboxylic acid, 3-methyl-5-[[(phenylamino)acetyl]amino]-)

4-Isothiazolecarboxylic acid, 3-methyl-5-[[(phenylamino)acetyl]amino]- structure
62177-30-4 structure
Product Name:4-Isothiazolecarboxylic acid, 3-methyl-5-[[(phenylamino)acetyl]amino]-
CAS No:62177-30-4
MF:C13H13N3O3S
MW:291.325621366501
CID:455385
PubChem ID:12335928
Update Time:2025-04-19

4-Isothiazolecarboxylic acid, 3-methyl-5-[[(phenylamino)acetyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 4-Isothiazolecarboxylic acid, 3-methyl-5-[[(phenylamino)acetyl]amino]-
    • 5-[(2-anilinoacetyl)amino]-3-methyl-1,2-thiazole-4-carboxylic acid
    • 62177-30-4
    • DTXSID60491314
    • AKOS017955592
    • 3-Methyl-5-[(N-phenylglycyl)amino]-1,2-thiazole-4-carboxylic acid
    • Inchi: 1S/C13H13N3O3S/c1-8-11(13(18)19)12(20-16-8)15-10(17)7-14-9-5-3-2-4-6-9/h2-6,14H,7H2,1H3,(H,15,17)(H,18,19)
    • InChI Key: HNDSLFUZGMCSOB-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)O)C(C)=N1)NC(CNC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 291.06789
  • Monoisotopic Mass: 291.06776246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 91.32

4-Isothiazolecarboxylic acid, 3-methyl-5-[[(phenylamino)acetyl]amino]- Related Literature

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